Ethyl 3-acetyl-4-oxocyclohexane-1-carboxylate
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Overview
Description
Ethyl 4-oxocyclohexanecarboxylate is an ethyl ester resulting from the formal condensation of the carboxy group of 4-oxocyclohexanecarboxylic acid with ethanol . It is an ethyl ester, a cyclohexanecarboxylate ester, and a member of cyclohexanones . It is functionally related to a 4-oxocyclohexanecarboxylic acid .
Synthesis Analysis
Ethyl 4-oxocyclohexanecarboxylate plays a crucial role in the synthesis of neuropeptide Y antagonist 1, which is currently being clinically investigated for the treatment of obesity . The convergent synthesis of 1 involves a stereoselective route to trans-spirolactone carboxylic acid intermediate 2a and aminopyrazole 3 .Molecular Structure Analysis
The molecular formula of Ethyl 4-oxocyclohexanecarboxylate is C9H14O3 . Its average mass is 170.206 Da and its monoisotopic mass is 170.094299 Da .Chemical Reactions Analysis
Ethyl 4-oxocyclohexanecarboxylate is a cyclohexanone derivative used in the study of cyclohexanone monooxygenase and its mutants as catalysts . It is also employed in the preparation of dopamine agonists and the skeleton of tetracyclic diterpenes .Physical And Chemical Properties Analysis
Ethyl 4-oxocyclohexanecarboxylate is a clear colorless to yellow liquid . It has a melting point of 221-226 °C, a boiling point of 150-152 °C/40 mmHg, and a density of 1.068 g/mL at 25 °C . Its refractive index is n20/D 1.461 . It is soluble in Chloroform and Methanol, but insoluble in water .Scientific Research Applications
Organic Synthesis
Ethyl 3-acetyl-4-oxocyclohexane-1-carboxylate serves as a valuable building block in organic synthesis. Its 1,3-dicarbonyl system allows for diverse reactions, leading to the formation of complex molecules. Researchers often utilize it as a precursor for heterocyclic compounds, such as indoles, pyrazoles, and pyrimidines .
Dopamine Agonists
This compound plays a role in the preparation of dopamine agonists. These molecules interact with dopamine receptors and can have therapeutic implications in conditions like Parkinson’s disease and restless legs syndrome. Ethyl 3-acetyl-4-oxocyclohexane-1-carboxylate contributes to the synthesis of these important pharmaceutical agents .
Tetracyclic Diterpenes
Tetracyclic diterpenes are natural products with intriguing biological activities. Ethyl 3-acetyl-4-oxocyclohexane-1-carboxylate participates in the construction of their carbon skeletons. These diterpenes may exhibit antitumor, antimicrobial, or anti-inflammatory properties, making them relevant in drug discovery and development .
Heterocyclic Chemistry
Due to its reactive centers and versatility, this compound serves as a promising synthon in heterocyclic chemistry. Researchers explore its reactions with various binucleophiles, leading to heterocycle formation. These heterocycles find applications in medicinal chemistry, materials science, and agrochemicals .
Scaffold for Novel Compounds
Researchers can modify the acetyl and ester groups of this compound to create novel derivatives. By introducing substituents, they can fine-tune its properties and explore new chemical space. Ethyl 3-acetyl-4-oxocyclohexane-1-carboxylate serves as a scaffold for designing compounds with specific functions, such as enzyme inhibitors or ligands for receptors.
Mechanism of Action
Safety and Hazards
Ethyl 4-oxocyclohexanecarboxylate is slightly toxic and has the potential to cause skin and eye irritation . Additionally, it is highly flammable, with its smoke being toxic . It is crucial to avoid breathing dust/fume/gas/mist/vapors/spray . If it comes into contact with the skin, it should be washed off with plenty of soap and water . Protective gloves, protective clothing, eye protection, and face protection should be worn when handling this chemical .
properties
IUPAC Name |
ethyl 3-acetyl-4-oxocyclohexane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O4/c1-3-15-11(14)8-4-5-10(13)9(6-8)7(2)12/h8-9H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXZJORMCJNXQAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(=O)C(C1)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-acetyl-4-oxocyclohexane-1-carboxylate |
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